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Compound of Interest

Compound Name: Tavaborole

Cat. No.: B1682936

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the primary synthetic routes and
purification methodologies for Tavaborole (5-fluoro-1,3-dihydro-1-hydroxy-2,1-benzoxaborole),
a topical antifungal agent. The information is compiled from various scientific patents and
publications, presenting detailed experimental protocols, quantitative data, and process
workflows.

Introduction to Tavaborole

Tavaborole is a broad-spectrum antifungal drug from the oxaborole class, approved for the
topical treatment of onychomycosis (a fungal infection of the nail). Its chemical formula is
C7HeBFO2, with a molecular weight of 151.93 g/mol . The molecule's efficacy stems from its
ability to inhibit fungal leucyl-tRNA synthetase (LeuRS), an enzyme crucial for protein
synthesis, thereby leading to the termination of cell growth and eventual cell death. Its low
molecular weight and chemical properties facilitate penetration through the dense keratin of the
nail plate to reach the site of infection.

Chemical Synthesis of Tavaborole

Several synthetic pathways for Tavaborole have been developed, aiming to improve yield,
purity, and industrial scalability while avoiding hazardous reagents. Below are detailed
descriptions of prominent synthetic routes.
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Route 1: Synthesis from (2-bromo-5-fluoro-phenyl)-
methanol

This route involves the protection of the hydroxyl group, followed by a transition metal-
catalyzed borylation, and subsequent deprotection and cyclization. This method avoids the use
of highly pyrophoric reagents like n-butyllithium, making it more suitable for industrial-scale

production.
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(2-bromo-5-fluoro-phenyl)-methanol

Trityl chloride,
Base

y

1-bromo-4-fluoro-2-
(trityloxymethyl)-benzene

Bis(pinacolato)diboron,
Transition metal catalyst,
Base

y

Pinacol boronate ester intermediate

Acid-mediated
deprotection & cyclization

Tavaborole
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2-methyl-4-fluorophenylboronic acid

N-bromosuccinimide (NBS),
AIBN, Bromine (cat.)
Methylene dichloride, Reflux

y

2-(bromomethyl)-4-fluorophenylboronic acid
(Intermediate, Formula 1Va)

1. Sodium Hydroxide
2. Hydrochloric Acid (Cyclization)

Tavaborole

2-bromo-5-fluorobenzaldehyde

Bis(pinacolato)diboron (Bz(Pin)z2),
4-phenylpyridine (catalyst),
Base (e.g., NaOMe),
MeOH, Blue LED (390 nm),
Then 1M HCI

Tavaborole
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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